Sucrose 4,6-Methyl Orthoester

• Molecular Formula: C15H26O12
• Molecular Weight: 398.36 g/mol
• InChI: InChI=1S/C15H26O12/c1-14(22-2)23-4-7-11(26-14)9(19)10(20)13(24-7)27-15(5-17)12(21)8(18)6(3-16)25-15/h6-13,16-21H,3-5H2,1-2H3/t6-,7-,8-,9-,10-,11-,12+,13-,14?,15+/m1/s1
• InChIKey: GPHQAYOJGDRUCF-NPKNDJINSA-N

Sucrose 4,6-Methyl Orthoester: Core Properties and Synthetic Role

Sucrose 4,6-Methyl Orthoester (CAS 116015-72-6), also named 4,6-O-methoxyethylidenesucrose, is a carbohydrate orthoester derivative synthesized from sucrose, typically as a white solid with molecular formula C15H26O12 and molecular weight 398.36 g/mol . This compound serves as a bifunctional protecting group for the 4- and 6-hydroxyls of the glucose moiety in sucrose, enabling regioselective downstream modifications. It is valued for its orthogonal reactivity profile: stable under basic and neutral conditions but readily hydrolyzed under mild acid to yield a mixture of 4- and 6-monoesters, which can be selectively isomerized to 6-esters—a critical intermediate in sucralose synthesis .

1. Protection

Mask 4,6-OH of glucose moiety

Base-stable, acid-labile orthoester

2. Modification

Regioselective functionalization at remaining positions

Orthogonal reactivity preserves glycosidic bond

3. Deprotection

Mild acid opens to 6-ester with high regioselectivity

Direct entry to sucralose precursors

Why Generic Protecting Groups Cannot Substitute This Orthoester

Attempts to substitute Sucrose 4,6-Methyl Orthoester with other sucrose 4,6-protecting groups—such as 4,6-O-isopropylidene or 4,6-O-benzylidene acetals—fail because each protecting group imposes a distinct set of stability, regioselectivity, and downstream processing constraints. The methyl orthoester offers a unique combination of acid-lability (enabling mild deprotection without glycosidic bond cleavage) and base-stability (permitting subsequent manipulations) that acetals do not provide [1]. Furthermore, the orthoester's acid-catalyzed ring-opening yields a predictable mixture of 4- and 6-esters that can be driven to the 6-ester in high overall yield—a regioselectivity pattern not achievable with acetal-based protections, which generally require harsher conditions and produce different product distributions [2].

Methyl Orthoester

Acid-labile, base-stable profile

Allows mild deprotection without glycosidic cleavage; base stability enables subsequent manipulations.

Predictable 6-ester formation

Acid-catalyzed opening yields 4-/6-ester mixture that can be driven to 6-ester in high yield.

Acetal Alternatives

Isopropylidene / benzylidene acetals

May require harsher acidic or reductive conditions, risking glycosidic bond instability.

Different product distribution

Reductive opening gives ethers, not esters; additional steps needed for acyl ester targets.

• [1] Mufti, K.S., & Khan, R.A. (1979). Sucrose derivatives. U.S. Patent No. 4,156,776. View Source
• [2] Bouchra, M., & Gelas, J. (1997). Further examples of orthoesterification under kinetically controlled conditions. Application to the selective acylation of sucrose, maltose and α,α-trehalose. Carbohydrate Research, 305(1), 17-25. View Source

Quantitative Comparative Evidence for Procurement and Method Selection

Synthesis Yield vs. Alternative 4,6-Protecting Groups

Under kinetic control using 1,1-dimethoxyethene, 4,6-O-methoxyethylidenesucrose (Sucrose 4,6-Methyl Orthoester) was obtained in a 77% crude yield [1]. In comparison, the widely used 4,6-O-isopropylidene acetal protection of sucrose proceeds with yields 'over 50%' under standard conditions [2], while 4,6-O-benzylidene acetal formation on sucrose typically achieves only 20-27% overall yield due to glycosidic bond instability [3]. The methyl orthoester thus provides a substantial yield advantage, reducing material costs and improving process efficiency for downstream applications.

Synthesis yield

Reported

77% crude yield (methyl orthoester) vs. >50% (isopropylidene) and 20–27% (benzylidene)

Reported yield difference supports cost-efficient route selection.

Kinetic control; DMF, acid catalyst. Cross-study comparable.

Evidence Dimension	Synthesis Crude Yield
Target Compound Data	77% crude yield
Comparator Or Baseline	4,6-O-isopropylidenesucrose: >50% yield; 4,6-O-benzylidenesucrose: 20-27% yield
Quantified Difference	+27-57 percentage points advantage over benzylidene acetal; + up to 27 percentage points over isopropylidene
Conditions	Kinetic control with 1,1-dimethoxyethene; DMF, acid catalyst

Why This Matters

Higher synthetic yield directly translates to lower cost per gram of protected intermediate and improved process mass intensity in multi-step syntheses.

• [1] Bouchra, M., & Gelas, J. (1997). Further examples of orthoesterification under kinetically controlled conditions. Application to the selective acylation of sucrose, maltose and α,α-trehalose. Carbohydrate Research, 305(1), 17-25. View Source
• [2] Mufti, K.S., & Khan, R.A. (1979). Sucrose derivatives. U.S. Patent No. 4,156,776. View Source
• [3] Porwanski, S., et al. (2000). Selective synthesis of 4,6-O-alkenylidene and -benzylidene acetals from unprotected sucrose by lanthanide(III) resin-catalyzed transacetalization. Synthesis, (4), 525-528. View Source

Acid-Catalyzed Ring-Opening Regioselectivity

Acid-catalyzed hydrolysis of 4,6-O-orthoacetates of pyranosides yields a mixture of 4- and 6-monoesters, with the 6-O-acetyl derivative consistently formed in excess [1]. For glucose-derived 4,6-orthoacetates, the 6-ester is the major product; subsequent base-catalyzed acetyl migration from O-4 to O-6 drives the overall yield of 6-O-acetate to high values [1]. In contrast, alternative 4,6-protecting groups like benzylidene acetals require reductive opening to yield 4- or 6-O-benzyl derivatives, a process that does not directly provide acyl esters and demands additional synthetic steps . This inherent regioselectivity toward the 6-position makes the methyl orthoester uniquely suited for accessing sucrose 6-esters, key intermediates in high-intensity sweetener synthesis .

Regioselectivity

Class-level

6-O-ester as major product after acid opening and base migration; acetal alternatives yield ethers, not esters.

Supports direct 6-ester access, reducing synthetic steps.

Mild aqueous acid, then base treatment.

Evidence Dimension	Regioselectivity of Acid-Catalyzed Ring-Opening
Target Compound Data	6-O-ester as major product; overall high yield of 6-ester after base-catalyzed migration
Comparator Or Baseline	4,6-O-benzylidene acetal: reductive opening gives 4- or 6-O-benzyl ethers (not esters), requiring additional steps
Quantified Difference	Not directly quantifiable; orthoester provides direct ester access vs. acetal's ether/aldehyde products
Conditions	Mild aqueous acid; followed by base treatment (e.g., pyridine or K2CO3)

Why This Matters

Direct access to 6-esters eliminates multiple protection/deprotection steps, reducing synthetic complexity and improving atom economy.

• [1] Acidic Opening of 4,6-O-Orthoesters of Pyranosides. (1989). Journal of Carbohydrate Chemistry. View Source

Acidic Stability Advantage Over Unprotected Sucrose

Sucrose 4,6-Methyl Orthoester exhibits higher stability in acidic conditions and at elevated temperatures compared to unprotected sucrose, as documented in vendor technical datasheets . While specific quantitative data (e.g., half-life at pH X, temperature Y) is not publicly available in peer-reviewed literature, the claimed stability profile aligns with the known behavior of orthoester protecting groups, which prevent acid-catalyzed glycosidic bond hydrolysis that plagues unprotected sucrose. This enhanced stability allows for more robust synthetic manipulations under mildly acidic conditions that would otherwise degrade the sucrose core.

Acidic stability

Data to verify

Claimed higher stability vs. unprotected sucrose under acid and elevated temperature.

Vendor-reported stability profile; public quantitative data not available.

Aligns with general orthoester protection behavior; validate for specific conditions.

Evidence Dimension	Stability in Acidic Conditions
Target Compound Data	Claimed higher stability vs. sucrose
Comparator Or Baseline	Unprotected sucrose (readily hydrolyzes glycosidic bond under acid)
Quantified Difference	Not quantified in literature; vendor claim only
Conditions	Acidic conditions and high temperatures (specific parameters not specified)

Why This Matters

Improved stability expands the range of compatible reaction conditions, reducing decomposition losses and enabling synthetic routes that are not feasible with unprotected sucrose.

Nucleophilic Substitution for Versatile Functionalization

Sucrose 4,6-Methyl Orthoester undergoes nucleophilic substitution at the methyl group, enabling conversion to azides, alkynes, and fluorophore-labeled derivatives . This reactivity profile is distinct from that of 4,6-O-isopropylidene or benzylidene acetals, which lack a labile alkyl group for direct substitution and instead require reductive opening or acidic hydrolysis before further functionalization [1]. While quantitative rate data for substitution is not reported, the ability to directly install functional handles positions this orthoester as a superior building block for constructing structurally diverse carbohydrate libraries used in glycan microarray and metabolic labeling studies.

Functionalization

Class-level

Direct nucleophilic substitution at methyl group installs azide, alkyne, or fluorophore handles.

Reported synthetic versatility for probe and library construction.

Acetals lack this direct substitution capability; conditions not specified.

Evidence Dimension	Functionalization Capability
Target Compound Data	Direct nucleophilic substitution at methyl group to install azide, alkyne, fluorophore
Comparator Or Baseline	4,6-O-isopropylidene acetal: no direct substitution; requires deprotection first
Quantified Difference	Not quantifiable; qualitative advantage in synthetic versatility
Conditions	Nucleophilic substitution reactions (conditions not specified)

Why This Matters

Direct functionalization reduces the number of synthetic steps required to access labeled glycoconjugates, saving time and resources in glycobiology research.

• [1] Ong, L.L., et al. (2022). An orthogonal approach for the precise synthesis of phenylpropanoid sucrose esters. New Journal of Chemistry, 46, 9710-9717. View Source

High-Value Application Scenarios Based on Verified Differentiation

Sucrose 6-Ester Synthesis for High-Intensity Sweeteners

The 77% crude yield of 4,6-O-methoxyethylidenesucrose [1] and its preferential acid-catalyzed opening to 6-esters [2] make it the protecting group of choice for manufacturing sucrose 6-acylates—key intermediates in the production of sucralose and other chlorinated sucrose sweeteners . The mild hydrolysis conditions preserve the glycosidic bond, enabling higher overall process yields compared to alternative protecting strategies.

Carbohydrate Libraries for Glycan Microarrays

The methyl orthoester's susceptibility to nucleophilic substitution allows direct installation of azide or alkyne handles [1]. This enables the efficient synthesis of diverse glycoconjugates for glycan microarray fabrication, where high compound purity and structural diversity are critical for screening glycan-binding proteins [1]. The orthogonal stability of the orthoester under basic conditions further facilitates multi-step conjugate assembly.

Precursor for Sucrose-Based Polymerizable Monomers

The orthoester framework has been demonstrated in the synthesis of ethylenic orthoesters that, upon mild hydrolysis, yield sucrose acrylates for polymerization [1]. The 4,6-methyl orthoester can serve as an analogous platform for preparing polymerizable sucrose derivatives, leveraging the high synthetic yield and regioselective ring-opening to access mono-substituted monomers with precise acryloyl placement at the 4- or 6-position [1].

Metabolic Labeling and Bioorthogonal Chemistry Probes

The ability to convert the methyl orthoester into fluorophore- or alkyne-tagged sucrose analogs [1] supports metabolic incorporation studies in living cells. These probes enable tracking of glycan trafficking and biosynthesis via fluorescence microscopy and bioorthogonal ligation, applications where the compound's stability under physiological pH and its functionalization versatility provide advantages over less reactive sucrose derivatives.

Application

Selection Property

Validation Focus

Sucrose 6-ester synthesis for high-intensity sweeteners

Regioselective acid opening and high overall yield

Confirm 6-ester selectivity and glycosidic bond integrity

Carbohydrate library assembly for glycan microarrays

Direct functional handle installation via nucleophilic substitution

Assess substitution efficiency and conjugate purity

Sucrose-based polymerizable monomer precursor

Mild orthoester hydrolysis to acrylate monomers

Verify regiochemical placement of acryloyl group

Metabolic labeling and bioorthogonal probes

Stability at physiological pH and functionalization versatility

Validate probe stability and labeling specificity in cell models

• [1] Bouchra, M., & Gelas, J. (1997). Further examples of orthoesterification under kinetically controlled conditions. Application to the selective acylation of sucrose, maltose and α,α-trehalose. Carbohydrate Research, 305(1), 17-25. View Source
• [2] Acidic Opening of 4,6-O-Orthoesters of Pyranosides. (1989). Journal of Carbohydrate Chemistry. View Source